Cas no 89673-36-9 (tert-Butyl Benzobthiophen-2-ylcarbamate)

tert-Butyl Benzobthiophen-2-ylcarbamate structure
89673-36-9 structure
Product Name:tert-Butyl Benzobthiophen-2-ylcarbamate
CAS No:89673-36-9
MF:C13H15NO2S
MW:249.32870221138
MDL:MFCD22056377
CID:592585
PubChem ID:13182766
Update Time:2025-09-22

tert-Butyl Benzobthiophen-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl benzo[b]thiophen-2-ylcarbamate
    • Carbamic acid, benzo[b]thien-2-yl-, 1,1-dimethylethyl ester
    • tert-butyl N-(1-benzothiophen-2-yl)carbamate
    • Benzo[b]thien-2-yl-carbamic acid tert-butyl ester
    • CNFLHJOYSZBEEL-UHFFFAOYSA-N
    • tert-Butyl 1-benzothiophen-2-ylcarbamate
    • AK121776
    • ST2419979
    • Z5299
    • 1,1-Dimethylethyl 1-benzothien-2-ylcarbamate
    • benzo[b]thiophen-2-yl-carbamic acid tert-butyl ester
    • N-(Benzo[b]thiophen-2-yl)carbamic acid tert-
    • 1,1-Dimethylethyl N-benzo[b]thien-2-ylcarbamate (ACI)
    • Carbamic acid, benzo[b]thien-2-yl-, 1,1-dimethylethyl ester (9CI)
    • DB-233944
    • t-butyl 1-benzothiophen-2-ylcarbamate
    • AKOS016011359
    • MFCD22056377
    • tert-butylbenzo[b]thiophen-2-ylcarbamate
    • DTXSID90525398
    • DS-2847
    • EN300-100809
    • XH0912
    • 89673-36-9
    • SCHEMBL1099128
    • tert-Butyl Benzobthiophen-2-ylcarbamate
    • MDL： MFCD22056377
    • Inchi： 1S/C13H15NO2S/c1-13(2,3)16-12(15)14-11-8-9-6-4-5-7-10(9)17-11/h4-8H,1-3H3,(H,14,15)
    • InChI Key： CNFLHJOYSZBEEL-UHFFFAOYSA-N
    • SMILES： O=C(NC1=CC2C(=CC=CC=2)S1)OC(C)(C)C

Computed Properties

  • Exact Mass: 249.08200
  • Monoisotopic Mass: 249.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.6
  • XLogP3: 3.8

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.234
  • Melting Point: No data available
  • Boiling Point: 333.4±15.0°C at 760 mmHg
  • Flash Point: 155.4±20.4 °C
  • PSA: 70.06000
  • LogP: 4.26190
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-Butyl Benzobthiophen-2-ylcarbamate Security Information

tert-Butyl Benzobthiophen-2-ylcarbamate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-Butyl Benzobthiophen-2-ylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM161976-1g
tert-Butyl benzo[b]thiophen-2-ylcarbamate
 89673-36-9 95%+
1g
 $86 2021-06-16
Chemenu
CM161976-5g
tert-Butyl benzo[b]thiophen-2-ylcarbamate
 89673-36-9 95%+
5g
 $359 2021-06-16
Chemenu
CM161976-10g
tert-Butyl benzo[b]thiophen-2-ylcarbamate
 89673-36-9 95%+
10g
 $616 2021-06-16
Chemenu
CM161976-25g
tert-Butyl benzo[b]thiophen-2-ylcarbamate
 89673-36-9 95%+
25g
 $1481 2021-06-16
Ambeed
A203167-100mg
tert-Butyl benzo[b]thiophen-2-ylcarbamate
 89673-36-9 95%
100mg
 $17.0 2025-04-15
Ambeed
A203167-250mg
tert-Butyl benzo[b]thiophen-2-ylcarbamate
 89673-36-9 95%
250mg
 $26.0 2025-04-15
Ambeed
A203167-1g
tert-Butyl benzo[b]thiophen-2-ylcarbamate
 89673-36-9 95%
1g
 $55.0 2025-04-15
Ambeed
A203167-5g
tert-Butyl benzo[b]thiophen-2-ylcarbamate
 89673-36-9 95%
5g
 $165.0 2025-04-15
Ambeed
A203167-10g
tert-Butyl benzo[b]thiophen-2-ylcarbamate
 89673-36-9 95%
10g
 $377.00 2021-07-07
Ambeed
A203167-25g
tert-Butyl benzo[b]thiophen-2-ylcarbamate
 89673-36-9 95%
25g
 $697.00 2021-07-07

tert-Butyl Benzobthiophen-2-ylcarbamate Production Method

Production Method 1

78140-97-3 78140-97-3
89673-36-9 89673-36-9
Reaction Conditions
Reference
A convenient preparation of haloaminobenzo[b]thiophene derivatives
Galvez, Carmen; Garcia, Francisco; Veiga, Montserrat; Viladoms, Pere, Synthesis, 1983, (11), 932-3

Production Method 2

6314-28-9 6314-28-9
89673-36-9 89673-36-9
Reaction Conditions
1.1 Reagents: Triethylamine ,  Diphenylphosphoryl azide Solvents: tert-Butanol ;  8 h, 80 °C
Reference
Isothiourea-catalyzed enantioselective annulation of 2-aminobenzothiophenes with α,β-unsaturated anhydrides
Niu, Cheng; Xie, Dong-Hua; Du, Da-Ming, Organic Chemistry Frontiers, 2022, 9(20), 5551-5556

Production Method 3

15480-89-4 15480-89-4
90490-31-6 90490-31-6
89673-36-9 89673-36-9
143944-02-9 143944-02-9
Reaction Conditions
1.1 Solvents: Ammonia
Reference
Study of the reactivity of ketone enolates with 3-halo-2-amino derivatives of benzo[b]thiophene under photostimulated SRN1 reaction conditions
Beltran, Lluis; Galvez, Carmen; Prats, Montserrat; Salgado, Juan, Journal of Heterocyclic Chemistry, 1992, 29(4), 905-9

tert-Butyl Benzobthiophen-2-ylcarbamate Raw materials

tert-Butyl Benzobthiophen-2-ylcarbamate Preparation Products

tert-Butyl Benzobthiophen-2-ylcarbamate Related Literature

Related Categories

89673-36-9 (tert-Butyl Benzobthiophen-2-ylcarbamate) Related Products

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd